2-(4-biphenylyl)-9-ethyl-9H-imidazo[1,2-a]benzimidazole hydrochloride

• IUPAC Name: 4-ethyl-2-(4-phenylphenyl)imidazo[1,2-a]benzimidazole;hydrochloride
• InChI: InChI=1S/C23H19N3.ClH/c1-2-25-21-10-6-7-11-22(21)26-16-20(24-23(25)26)19-14-12-18(13-15-19)17-8-4-3-5-9-17;/h3-16H,2H2,1H3;1H
• InChI Key: QUUQFUIBKKBOPQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N3C1=NC(=C3)C4=CC=C(C=C4)C5=CC=CC=C5.Cl
• Molecular Formula: C23H20ClN3
• Molecular Weight: 373.9 g/mol

Description

2-(4-biphenylyl)-9-ethyl-9H-imidazo[1,2-a]benzimidazole hydrochloride, also known as BI-2536 hydrochloride, is a small molecule inhibitor that targets the polo-like kinase 1 (PLK1) enzyme. PLK1 is a key regulator of cell division and is overexpressed in many types of cancer, making it an attractive target for cancer therapy. BI-2536 hydrochloride has been extensively studied for its potential as an anticancer agent, and its synthesis, mechanism of action, and biochemical and physiological effects have been well characterized.

Mechanism of Action

2-(4-biphenylyl)-9-ethyl-9H-imidazo[1,2-a]benzimidazole hydrochloride hydrochloride targets the PLK1 enzyme, which plays a critical role in cell division. PLK1 is overexpressed in many types of cancer and is required for cancer cell proliferation. This compound hydrochloride binds to the ATP-binding site of PLK1, preventing its activity and leading to cell cycle arrest and apoptosis. The inhibition of PLK1 by this compound hydrochloride has been shown to be selective and potent, making it a promising anticancer agent.
Biochemical and Physiological Effects:
This compound hydrochloride has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to tumors. This compound hydrochloride has also been shown to enhance the effectiveness of other chemotherapy agents, suggesting that it may have potential as a combination therapy for cancer.

Advantages and Limitations for Lab Experiments

2-(4-biphenylyl)-9-ethyl-9H-imidazo[1,2-a]benzimidazole hydrochloride hydrochloride has several advantages for use in scientific research. It is a potent and selective inhibitor of PLK1, making it a valuable tool for studying the role of PLK1 in cancer cell proliferation. It is also suitable for use in in vitro and in vivo studies, as it has been shown to inhibit tumor growth in mouse models of cancer. However, there are some limitations to the use of this compound hydrochloride in lab experiments. It is a small molecule inhibitor, which may limit its effectiveness in certain types of cancer. In addition, its mechanism of action may be affected by the presence of other proteins or enzymes in the cell, which could affect its potency and selectivity.

Future Directions

There are several potential future directions for research on 2-(4-biphenylyl)-9-ethyl-9H-imidazo[1,2-a]benzimidazole hydrochloride hydrochloride. One area of interest is the development of combination therapies that include this compound hydrochloride and other chemotherapy agents. Another area of interest is the identification of biomarkers that can predict which patients are most likely to respond to this compound hydrochloride treatment. Finally, there is a need for further studies to investigate the long-term safety and efficacy of this compound hydrochloride in clinical trials.

Synthesis Methods

2-(4-biphenylyl)-9-ethyl-9H-imidazo[1,2-a]benzimidazole hydrochloride hydrochloride can be synthesized using a multi-step process that involves the coupling of 2-(4-biphenylyl)-9-ethyl-9H-imidazo[1,2-a]benzimidazole with various reagents to introduce functional groups such as chlorine, methyl, and hydroxyl. The final step involves the conversion of the intermediate product to this compound hydrochloride using hydrochloric acid. The synthesis of this compound hydrochloride has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

2-(4-biphenylyl)-9-ethyl-9H-imidazo[1,2-a]benzimidazole hydrochloride hydrochloride has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that this compound hydrochloride inhibits the growth of a wide range of cancer cell lines, including breast, lung, and colon cancer. In vivo studies have demonstrated that this compound hydrochloride can inhibit tumor growth and prolong survival in mouse models of cancer. These findings suggest that this compound hydrochloride has potential as a novel anticancer agent.